8-(6-quinolinylcarbonyl)-2-(tetrahydro-2-furanylmethyl)-2,8-diazaspiro[4.5]decan-3-one

• IUPAC Name: 2-(oxolan-2-ylmethyl)-8-(quinoline-6-carbonyl)-2,8-diazaspiro[4.5]decan-3-one
• InChI: InChI=1S/C23H27N3O3/c27-21-14-23(16-26(21)15-19-4-2-12-29-19)7-10-25(11-8-23)22(28)18-5-6-20-17(13-18)3-1-9-24-20/h1,3,5-6,9,13,19H,2,4,7-8,10-12,14-16H2
• InChI Key: FPQSFHQGIFZRFG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CN2CC3(CCN(CC3)C(=O)C4=CC5=C(C=C4)N=CC=C5)CC2=O
• Molecular Formula: C23H27N3O3
• Molecular Weight: 393.5 g/mol

Description

Synthesis Analysis

The synthesis of related diazaspiro decanone compounds involves multi-step pathways, starting from simple precursors such as nitroaniline. These pathways often include cyclization reactions to form the spiro structure and subsequent modifications to introduce various functional groups (Guillon et al., 2020).

Molecular Structure Analysis

The molecular structure of diazaspirodecanone derivatives is characterized by spectral analysis techniques such as FT-IR, 1H-NMR, 13C-NMR, and sometimes X-ray crystallography. These techniques provide detailed information about the molecular framework and the spatial arrangement of atoms within the molecule (Guillon et al., 2020).

Chemical Reactions and Properties

Diazaspirodecanone compounds can participate in various chemical reactions, including cycloadditions and intramolecular cyclizations. These reactions are crucial for synthesizing complex molecules with potential biological activity. The chemical properties of these compounds are influenced by the functional groups attached to the spiro framework, affecting their reactivity and interactions with other molecules (Farag et al., 2008).